Benzyl 2-bromo-6-methoxybenzoate
Overview
Description
Benzyl 2-bromo-6-methoxybenzoate is a chemical compound with the molecular formula C15H13BrO3 . It has a molecular weight of 321.17 . The IUPAC name for this compound is benzyl 2-bromo-6-methoxybenzoate .
Molecular Structure Analysis
The InChI code for Benzyl 2-bromo-6-methoxybenzoate is 1S/C15H13BrO3/c1-18-13-9-5-8-12(16)14(13)15(17)19-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.Physical And Chemical Properties Analysis
Benzyl 2-bromo-6-methoxybenzoate has a density of 1.4±0.1 g/cm3 . Its boiling point is 403.5±30.0 °C at 760 mmHg . Unfortunately, the melting point was not specified .Scientific Research Applications
Benzothiazoles in Therapeutic Applications
Benzothiazole derivatives are recognized for their wide range of biological and pharmacological activities. Research has shown that compounds with a benzothiazole moiety exhibit antimicrobial, analgesic, anti-inflammatory, antidiabetic, and especially antitumor activities. The therapeutic potential of benzothiazoles is highlighted by their structural simplicity, which allows for the development of chemical libraries that could aid in new drug discovery efforts. This suggests that Benzyl 2-bromo-6-methoxybenzoate, by virtue of its structural similarity, may also be researched for its potential in therapeutic applications, particularly as a chemotherapeutic agent (Kamal, Hussaini Syed, & Malik Mohammed, 2015).
Environmental Persistence and Effects
The occurrence and behavior of parabens, to which benzyl derivatives like Benzyl 2-bromo-6-methoxybenzoate are structurally related, in aquatic environments have been extensively reviewed. While Benzyl 2-bromo-6-methoxybenzoate itself is not a paraben, the research into parabens' environmental fate, biodegradability, and potential as weak endocrine disruptors could provide a framework for understanding how benzyl derivatives might interact with the environment. This could suggest avenues for research into the environmental impact of Benzyl 2-bromo-6-methoxybenzoate and related compounds (Haman, Dauchy, Rosin, & Munoz, 2015).
Antioxidant Activity Analysis
Understanding the antioxidant capacity of compounds is critical in evaluating their potential health benefits and roles in preventing oxidative stress-related diseases. Although not directly related to Benzyl 2-bromo-6-methoxybenzoate, studies on various analytical methods for determining antioxidant activity can offer insights into how the antioxidant potential of benzyl derivatives might be assessed. Such evaluations could be crucial for determining the applicability of Benzyl 2-bromo-6-methoxybenzoate in health-related research and its potential benefits as an antioxidant (Munteanu & Apetrei, 2021).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain hazards . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing face, hands, and any exposed skin thoroughly after handling . It’s recommended to use this compound only outdoors or in a well-ventilated area .
properties
IUPAC Name |
benzyl 2-bromo-6-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrO3/c1-18-13-9-5-8-12(16)14(13)15(17)19-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKGQUBNWFFRBST-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)Br)C(=O)OCC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101216790 |
Source
|
| Record name | Benzoic acid, 2-bromo-6-methoxy-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101216790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 2-bromo-6-methoxybenzoate | |
CAS RN |
2121512-69-2 |
Source
|
| Record name | Benzoic acid, 2-bromo-6-methoxy-, phenylmethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2121512-69-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-bromo-6-methoxy-, phenylmethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101216790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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